97-04-1

Benzoic acid, 5-(aminosulfonyl)-2-chloro-

In Stock

• CAS RN:
• 97-04-1

• Formula:
• C7H6ClNO4S

• InChI:
• InChI=1S/C7H6ClNO4S/c8-6-2-1-4(14(9,12)13)3-5(6)7(10)11/h1-3H,(H,10,11)(H2,9,12,13)

• InChIKey:
• LWDSANAOYPHQAW-UHFFFAOYSA-N

• Benzoic acid, 5-(aminosulfonyl)-2-chloro-, also known as Benzoic acid, 5-(aminosulfonyl)-2-chloro-, is a useful research compound. Its molecular formula is C7H6ClNO4S and its molecular weight is 235.65 g/mol. The purity is usually 95%.

2-Chloro-1,3-propanediol

In Stock

• CAS RN:
• 497-04-1

• Formula:
• C3H7ClO2

• InChI:
• InChI=1S/C3H7ClO2/c4-3(1-5)2-6/h3,5-6H,1-2H2

• InChIKey:
• DYPJJAAKPQKWTM-UHFFFAOYSA-N

• 2-chloro-1,3-propanediol is a colorless liquid. (NTP, 1992)

4-Hydroxy-3-methylcyclohexanone

In Stock

• CAS RN:
• 89897-04-1

• Formula:
• C7H12O2

• InChI:
• InChI=1S/C7H12O2/c1-5-4-6(8)2-3-7(5)9/h5,7,9H,2-4H2,1H3

• InChIKey:
• BSSXPZSFKIABFR-UHFFFAOYSA-N

• 4-Hydroxy-3-methylcyclohexanone is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.17 g/mol. The purity is usually 95%.

4-Nitro-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoic acid

In Stock

• CAS RN:
• 217197-04-1

• Formula:
• C14H17NO6

• InChI:
• InChI=1S/C14H17NO6/c1-13(2)7-20-14(3,21-8-13)11-6-9(15(18)19)4-5-10(11)12(16)17/h4-6H,7-8H2,1-3H3,(H,16,17)

• InChIKey:
• GBUSGOLTSBLLGX-UHFFFAOYSA-N

• 4-Nitro-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoic acid is a useful research compound. Its molecular formula is C14H17NO6 and its molecular weight is 295.29 g/mol. The purity is usually 95%.

N-(3-ethylphenyl)-2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide

In Stock

• CAS RN:
• 872197-04-1

• Formula:
• C23H25N3O4S2

• InChI:
• InChI=1S/C23H25N3O4S2/c1-4-16-6-5-7-18(12-16)25-21(27)14-31-23-24-13-20(22(28)26-23)32(29,30)19-10-8-17(9-11-19)15(2)3/h5-13,15H,4,14H2,1-3H3,(H,25,27)(H,24,26,28)

• InChIKey:
• UPIBHDHMPVARLL-UHFFFAOYSA-N

• N-(3-ethylphenyl)-2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H25N3O4S2 and its molecular weight is 471.59. The purity is usually 95%.

N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 893997-04-1

• Formula:
• C22H21F3N2O3S

• InChI:
• InChI=1S/C22H21F3N2O3S/c1-13-19(31-21(27-13)15-7-8-17(29-2)18(12-15)30-3)9-10-26-20(28)14-5-4-6-16(11-14)22(23,24)25/h4-8,11-12H,9-10H2,1-3H3,(H,26,28)

• InChIKey:
• NMYBGOBMFXKKMQ-UHFFFAOYSA-N

• N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C22H21F3N2O3S and its molecular weight is 450.5 g/mol. The purity is usually 95%.

N-(4-amino-2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

In Stock

• CAS RN:
• 872597-04-1

• Formula:
• C20H18ClN5O3S

• InChI:
• InChI=1S/C20H18ClN5O3S/c21-14-9-5-4-8-13(14)10-23-15(27)11-30-20-25-17(22)16(19(29)26-20)24-18(28)12-6-2-1-3-7-12/h1-9H,10-11H2,(H,23,27)(H,24,28)(H3,22,25,26,29)

• InChIKey:
• FYPZBEGKASMRSH-UHFFFAOYSA-N

• N-(4-amino-2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C20H18ClN5O3S and its molecular weight is 443.91. The purity is usually 95%.

N-(2-{6-[(4-methylbenzyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 872997-04-1

• Formula:
• C21H21N5O2S2

• InChI:
• InChI=1S/C21H21N5O2S2/c1-16-7-9-17(10-8-16)15-29-21-12-11-19-23-24-20(26(19)25-21)13-14-22-30(27,28)18-5-3-2-4-6-18/h2-12,22H,13-15H2,1H3

• InChIKey:
• FOJUVWXBNBQFCX-UHFFFAOYSA-N

• N-(2-{6-[(4-methylbenzyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H21N5O2S2 and its molecular weight is 439.55. The purity is usually 95%.

2-(4-ethoxyphenyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)acetamide

In Stock

• CAS RN:
• 953997-04-1

• Formula:
• C21H28N2O3

• InChI:
• InChI=1S/C21H28N2O3/c1-2-25-19-7-5-17(6-8-19)14-21(24)22-15-18-9-11-23(12-10-18)16-20-4-3-13-26-20/h3-8,13,18H,2,9-12,14-16H2,1H3,(H,22,24)

• InChIKey:
• VWUVCUZTBWOAEE-UHFFFAOYSA-N

• 2-(4-ethoxyphenyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H28N2O3 and its molecular weight is 356.466. The purity is usually 95%.

8-Amino-7-hydroxy-3-methyl-2-phenylchromen-4-one

• CAS RN:
• 110197-04-1

• Formula:
• C16H13NO3

• InChI:
• InChI=1S/C16H13NO3/c1-9-14(19)11-7-8-12(18)13(17)16(11)20-15(9)10-5-3-2-4-6-10/h2-8,18H,17H2,1H3

• InChIKey:
• VGXOUSJJDJJUMK-UHFFFAOYSA-N

• 8-Amino-7-hydroxy-3-methyl-2-phenylchromen-4-one, also known as 8-Amino-7-hydroxy-3-methyl-2-phenylchromen-4-one, is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.

(S)-Tert-butyl (4-oxocyclopent-2-EN-1-YL)carbamate

In Stock

• CAS RN:
• 657397-04-1

• Formula:
• C10H15NO3

• InChI:
• InChI=1S/C10H15NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h4-5,7H,6H2,1-3H3,(H,11,13)/t7-/m1/s1

• InChIKey:
• KBNIZHSVECIKLH-SSDOTTSWSA-N

• (S)-Tert-butyl (4-oxocyclopent-2-EN-1-YL)carbamate is a useful research compound. Its molecular formula is C10H15NO3 and its molecular weight is 197.23 g/mol. The purity is usually 95%.

Urechistachykinin II

Usually In Stock

• CAS RN:
• 149097-04-1

• Formula:
• C₄₄H₆₆N₁₄O₁₀S

• InChI:
• InChI=1S/C44H66N14O10S/c1-25(45)38(63)54-26(2)39(64)50-23-35(60)55-31(17-19-69-4)41(66)51-24-36(61)56-33(21-29-14-9-6-10-15-29)43(68)58-32(20-28-12-7-5-8-13-28)42(67)52-22-34(59)53-27(3)40(65)57-30(37(46)62)16-11-18-49-44(47)48/h5-10,12-15,25-27,30-33H,11,16-24,45H2,1-4H3,(H2,46,62)(H,50,64)(H,51,66)(H,52,67)(H,53,59)(H,54,63)(H,55,60)(H,56,61)(H,57,65)(H,58,68)(H4,47,48,49)/t25-,26-,27-,30-,31-,32-,33-/m0/s1

• InChIKey:
• TUMKXKCPAKKYFR-XHMOLBPZSA-N

• Urechistachykinin II (Uru-TK II), an invertebrate tachykinin-related peptides (TRPs) isolated from echiuroid worms, shows antimicrobial activities without a hemolytic effect.

2-((6-(4-(1H-pyrazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide

In Stock

• CAS RN:
• 1019097-04-1

• Formula:
• C19H17N7OS2

• InChI:
• InChI=1S/C19H17N7OS2/c1-2-17-23-25-19(29-17)21-16(27)12-28-18-9-8-15(22-24-18)13-4-6-14(7-5-13)26-11-3-10-20-26/h3-11H,2,12H2,1H3,(H,21,25,27)

• InChIKey:
• CRPPGBXLFRMIBI-UHFFFAOYSA-N

• 2-((6-(4-(1H-pyrazol-1-yl)phenyl)pyridazin-3-yl)thio)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H17N7OS2 and its molecular weight is 423.51. The purity is usually 95%.

5-Amino-2-(propan-2-yloxy)benzonitrile

In Stock

• CAS RN:
• 1027997-04-1

• Formula:
• C10H12N2O

• InChI:
• InChI=1S/C10H12N2O/c1-7(2)13-10-4-3-9(12)5-8(10)6-11/h3-5,7H,12H2,1-2H3

• InChIKey:
• XJSKJJZBZSWZGV-UHFFFAOYSA-N

• 5-Amino-2-(propan-2-yloxy)benzonitrile is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.

3-Bromobenzyl alcohol, 2-methylpropyl ether

In Stock

• CAS RN:
• 1250097-04-1

• Formula:
• C11H15BrO

• InChI:
• InChI=1S/C11H15BrO/c1-9(2)7-13-8-10-4-3-5-11(12)6-10/h3-6,9H,7-8H2,1-2H3

• InChIKey:
• XNJGKDCOPSEZSH-UHFFFAOYSA-N

• 3-Bromobenzyl alcohol, 2-methylpropyl ether is a useful research compound. Its molecular formula is C11H15BrO and its molecular weight is 243.14 g/mol. The purity is usually 95%.

5-Methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

In Stock

• CAS RN:
• 1116097-04-1

• Formula:
• C14H18BNO3

• InChI:
• InChI=1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)12-7-6-11(17-5)8-10(12)9-16/h6-8H,1-5H3

• InChIKey:
• RMJHQHSCNOVZLH-UHFFFAOYSA-N

• 5-Methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a useful research compound. Its molecular formula is C14H18BNO3 and its molecular weight is 259.11 g/mol. The purity is usually 95%.

2-chloro-N-cyclopropyl-N-(thiophen-3-ylmethyl)benzamide

In Stock

• CAS RN:
• 1234897-04-1

• Formula:
• C15H14ClNOS

• InChI:
• InChI=1S/C15H14ClNOS/c16-14-4-2-1-3-13(14)15(18)17(12-5-6-12)9-11-7-8-19-10-11/h1-4,7-8,10,12H,5-6,9H2

• InChIKey:
• MFNPWPZKOAVBOV-UHFFFAOYSA-N

• 2-chloro-N-cyclopropyl-N-(thiophen-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C15H14ClNOS and its molecular weight is 291.79. The purity is usually 95%.

Methyl 4,4,4-trifluoro-3-(methylamino)butanoate

Usually In Stock

• CAS RN:
• 2109697-04-1

• Formula:
• C6H10F3NO2

• InChI:
• InChI=1S/C6H10F3NO2/c1-10-4(6(7,8)9)3-5(11)12-2/h4,10H,3H2,1-2H3

• InChIKey:
• JIWQNJXCWNOPBG-UHFFFAOYSA-N

• Methyl 4,4,4-trifluoro-3-(methylamino)butanoate is a useful research compound. Its molecular formula is C6H10F3NO2 and its molecular weight is 185.146. The purity is usually 95%.

N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide

Usually In Stock

• CAS RN:
• 2379997-04-1

• Formula:
• C16H14N2O4S

• InChI:
• InChI=1S/C16H14N2O4S/c19-15(17-7-13-2-1-4-22-13)16(20)18-8-14-6-12(10-23-14)11-3-5-21-9-11/h1-6,9-10H,7-8H2,(H,17,19)(H,18,20)

• InChIKey:
• ZAELURMJOJZGSP-UHFFFAOYSA-N

• N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide is a useful research compound. Its molecular formula is C16H14N2O4S and its molecular weight is 330.36. The purity is usually 95%.

(2R,6S)-1-(5-Fluorosulfonyloxypyridine-3-carbonyl)-2,4,6-trimethylpiperazine

Usually In Stock

• CAS RN:
• 2418597-04-1

• Formula:
• C13H18FN3O4S

• InChI:
• InChI=1S/C13H18FN3O4S/c1-9-7-16(3)8-10(2)17(9)13(18)11-4-12(6-15-5-11)21-22(14,19)20/h4-6,9-10H,7-8H2,1-3H3/t9-,10+

• InChIKey:
• BXSLBGXBLVBKNE-AOOOYVTPSA-N

• (2R,6S)-1-(5-Fluorosulfonyloxypyridine-3-carbonyl)-2,4,6-trimethylpiperazine is a useful research compound. Its molecular formula is C13H18FN3O4S and its molecular weight is 331.36. The purity is usually 95%.